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Compound of Interest

2-(2-Methoxyphenoxy)-2-
Compound Name:
methylpropanoic acid

Cat. No.: B1348131

An In-depth Technical Guide to 2-(2-Methoxyphenoxy)-2-methylpropanoic acid and its
Synonyms

This technical guide provides a comprehensive overview of 2-(2-Methoxyphenoxy)-2-
methylpropanoic acid, a compound of interest for researchers, scientists, and professionals in
drug development. This document details its chemical identity, synthesis, biological activity, and
relevant experimental protocols.

Chemical Identity and Synonyms

2-(2-Methoxyphenoxy)-2-methylpropanoic acid is a synthetic compound belonging to the
class of phenoxy acids, which are structurally related to fibrates, a class of lipid-lowering drugs.

Table 1: Synonyms and Identifiers
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Namel/ldentifier Value

IUPAC Name 2-(2-Methoxyphenoxy)-2-methylpropanoic acid
CAS Number 53498-60-5

Molecular Formula C11H1404

2-(2-methoxyphenoxy)-2-methyl-propanoic acid,
Synonyms 2-(2-methoxyphenoxy)-2-methyl-propionic acid,
2-Methyl-2-(0o-methoxyphenoxy)propionic acid

Physicochemical Properties

The physical and chemical properties of 2-(2-Methoxyphenoxy)-2-methylpropanoic acid are
summarized below. These properties are essential for its handling, formulation, and in
experimental settings.

Table 2: Physicochemical Data

Property Value

Molecular Weight 210.23 g/mol
Appearance White solid (estimated)
Boiling Point 316.5 °C at 760 mmHg
Flash Point 118.9°C

Density 1.157 g/cm3

Soluble in alcohol. Estimated water solubility:

Solubilit
y 3129 mg/L @ 25 °C.

Synthesis and Experimental Protocols

The synthesis of 2-(2-Methoxyphenoxy)-2-methylpropanoic acid can be achieved through a
Williamson ether synthesis, a common method for forming ethers. This involves the reaction of
a phenoxide with an alkyl halide.
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General Synthesis Protocol

A plausible synthetic route involves the reaction of guaiacol (2-methoxyphenol) with ethyl 2-

bromo-2-methylpropionate in the presence of a base, followed by hydrolysis of the resulting

ester.

Materials:

Guaiacol (2-methoxyphenol)

Sodium hydride (NaH) or another suitable base

Anhydrous N,N-Dimethylformamide (DMF) or another polar aprotic solvent
Ethyl 2-bromo-2-methylpropionate

Sodium hydroxide (NaOH)

Ethanol

Hydrochloric acid (HCI)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Formation of the Phenoxide: In a round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve guaiacol in anhydrous DMF. Cool the solution in an ice bath and
add sodium hydride portion-wise with stirring. Allow the reaction to stir at room temperature
for 30 minutes to an hour to ensure complete formation of the sodium salt of guaiacol.

Etherification: To the solution of the phenoxide, add ethyl 2-bromo-2-methylpropionate
dropwise at room temperature. Heat the reaction mixture to 60-80 °C and stir for several
hours until the reaction is complete (monitored by Thin Layer Chromatography).
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o Work-up and Extraction of the Ester: After cooling to room temperature, quench the reaction
by carefully adding water. Extract the aqueous mixture with diethyl ether. Wash the combined
organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to obtain the crude ethyl 2-(2-methoxyphenoxy)-2-
methylpropanoate.

e Hydrolysis to the Carboxylic Acid: Dissolve the crude ester in a mixture of ethanol and
aqueous sodium hydroxide solution. Stir the mixture at room temperature or with gentle
heating for several hours to hydrolyze the ester.

« |solation of the Final Product: After the hydrolysis is complete, remove the ethanol under
reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl
ether to remove any unreacted ester. Acidify the aqueous layer with hydrochloric acid to
precipitate the 2-(2-Methoxyphenoxy)-2-methylpropanoic acid. Collect the solid by
vacuum filtration, wash with cold water, and dry. The product can be further purified by
recrystallization.
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Synthesis Workflow
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 To cite this document: BenchChem. [Synonyms for 2-(2-Methoxyphenoxy)-2-
methylpropanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348131#synonyms-for-2-2-methoxyphenoxy-2-
methylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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